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Compound of Interest

Compound Name: Zinc methionine

CAS No.: 40816-51-1

Cat. No.: B1260981

Get Quote

This guide provides a comprehensive technical overview of zinc methionine, a chelated

organometallic compound of significant interest in nutrition and pharmaceutical development.

We will delve into its core chemical structure, physicochemical properties, synthesis

methodologies, and analytical characterization, offering field-proven insights for researchers,

scientists, and drug development professionals.

Introduction: The Synergy of an Essential Mineral
and Amino Acid
Zinc is an indispensable trace element, serving as a critical cofactor for over 300 enzymes and

2,000 transcription factors, thereby playing a vital role in immunity, protein synthesis, and

cellular metabolism. Methionine, an essential sulfur-containing amino acid, is a fundamental

building block for proteins and a key player in various metabolic pathways.

The compound of interest, zinc methionine, is a metal-amino acid chelate. Chelation involves

the bonding of a central metal ion—in this case, zinc (Zn²⁺)—to a ligand, methionine, at two or

more points. This process forms a stable, ring-like structure that significantly alters the

physicochemical properties of the metal ion. The primary scientific driver for developing zinc
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methionine is to enhance the bioavailability of zinc. By complexing with methionine, the zinc

ion is protected from forming insoluble precipitates in the gastrointestinal tract and is more

efficiently absorbed through amino acid transport mechanisms.[1][2] This guide will explore the

chemical foundation of these advantages.

Chemical Structure and Stoichiometry
Zinc methionine is not a simple salt but a coordination complex. The nature of this complex is

dictated by the stoichiometry of the reactants and the reaction conditions.

Coordination Chemistry
In the most common form, zinc (II) acts as the central metal atom. The L-methionine molecule

functions as a bidentate ligand, meaning it binds to the zinc ion at two distinct points:

The nitrogen atom of the alpha-amino group (-NH₂).

An oxygen atom of the deprotonated carboxylate group (-COO⁻).

This dual-point attachment forms a highly stable five-membered ring, a structural motif that is

thermodynamically favorable and central to the compound's stability.[3]

Stoichiometric Ratios
Two primary stoichiometric forms of zinc methionine are prevalent in research and

commercial applications:

1:2 Zinc-to-Methionine Complex (Bis(L-methioninato)zinc): This is the most frequently

synthesized and studied form, with the chemical formula C₁₀H₂₀N₂O₄S₂Zn.[4] In this

complex, one divalent zinc ion is coordinated by two L-methionine molecules. The geometry

around the Zn(II) ion is typically a distorted tetrahedral or octahedral structure, with the

potential for cis and trans isomers to exist.[5] This polymeric structure contributes to its low

water solubility.[6]

1:1 Zinc-to-Methionine Complex (e.g., Zinc Methionine Sulfate): In this form, one zinc ion is

complexed with one methionine molecule, with an associated anion, such as sulfate (SO₄²⁻),

balancing the charge.[3] The general formula can be represented as [Zn(Met)]⁺X⁻.[3] These

1:1 complexes are often more soluble in water than their 1:2 counterparts.[7][8]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 12 Tech Support

https://www.benchchem.com/product/b1260981/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-zinc-methionine-structure-properties-and-analysis
https://www.farmkemi.com/zinc-methionine/
https://www.benchchem.com/product/b1260981
https://www.benchchem.com/product/b1260981/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-zinc-methionine-structure-properties-and-analysis
https://patents.google.com/patent/US3941818A/en
https://www.benchchem.com/product/b1260981/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-zinc-methionine-structure-properties-and-analysis
https://pubchem.ncbi.nlm.nih.gov/compound/Zinc-methionine
https://pmc.ncbi.nlm.nih.gov/articles/PMC9959065/
https://www.researchgate.net/figure/The-molecular-structure-of-Zn-Meth-complexes_fig2_340492755
https://www.benchchem.com/product/b1260981/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-zinc-methionine-structure-properties-and-analysis
https://patents.google.com/patent/US3941818A/en
https://patents.google.com/patent/US3941818A/en
https://www.researchgate.net/publication/317403698_Safety_and_efficacy_of_zinc_chelate_of_methionine_sulfate_for_all_animal_species
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0343611.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1260981?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The choice between a 1:1 and 1:2 complex is a critical experimental decision, as it directly

impacts properties like solubility and subsequent bioavailability.
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Caption: Chelation structure of 1:2 zinc methionine (Zn(Met)₂).

Physicochemical Properties
The utility of zinc methionine in any application is governed by its physical and chemical

properties. These properties can vary depending on the synthetic route chosen.
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Property Description Citation(s)

Molecular Formula
C₁₀H₂₀N₂O₄S₂Zn (for 1:2

complex)
[4]

Molecular Weight ~361.8 g/mol (for 1:2 complex) [4]

Appearance
White to off-white crystalline

powder.
[2][5][6]

Solubility

The synthesized 1:2 chelate is

typically described as

practically insoluble in water

but soluble in acidic (pH -1.35)

and alkaline (pH 12.95)

solutions.[5] Solubility can be

improved by crystallization

from a water solution, which

may form nanoparticles.[5][6]

The 1:1 zinc methionine

sulfate form is described as

freely soluble in water.

[8]

Thermal Stability

The chelate compound is

thermally stable over a broad

range (e.g., from -30 °C to 180

°C), which is advantageous for

applications in feed

manufacturing that involve

heat processing.

[5][6]

Optical Activity

As it is derived from the chiral

amino acid L-methionine,

solutions of zinc methionine

are optically active. This

property can be measured by

polarimetry to study complex

formation.

[5]

X-ray Diffraction The crystal structure of the

synthesized complex exhibits

[5]
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characteristic peaks. For a

synthesized Zn(Met)₂ complex,

prominent peaks have been

reported at 2θ values of

approximately 12.0°, 17.7°,

20.1°, 21.9°, 25.0°, and 26.2°.

Synthesis of Zinc Methionine: Protocols and
Causality
The synthesis method is a critical determinant of the final product's characteristics, including

purity, yield, crystal structure, and solubility.

Experimental Protocol: Synthesis of Zn(Met)₂ via
Alkaline Chelation
This method is widely employed to produce the 1:2 chelate and relies on the deprotonation of

methionine's carboxyl and amino groups in an alkaline medium to facilitate chelation.

Rationale: The addition of a strong base like NaOH deprotonates the carboxylic acid group of

methionine and shifts the equilibrium to favor the amino group acting as a nucleophile, making

both sites available for coordination with the Zn²⁺ ion. Heating increases the reaction rate and

helps dissolve the reactants. The resulting chelate is poorly soluble in the neutral aqueous

medium upon cooling, allowing for its isolation by precipitation.

Step-by-Step Methodology:

Preparation of Methionine Solution: Suspend L-Methionine (0.034 mol) in 40 mL of deionized

water in a reaction vessel equipped with a magnetic stirrer and heating mantle.

Alkalinization: While stirring, add sodium hydroxide (0.034 mol) to the suspension. Continue

stirring for approximately 10 minutes until the L-Methionine is completely dissolved, forming

a clear solution of sodium methioninate.

Heating: Heat the solution to 60 °C.
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Chelation Reaction: Add zinc sulfate monohydrate (0.017 mol) to the solution in portions. The

2:1 molar ratio of methionine to zinc is critical for the formation of the Zn(Met)₂ complex.

Reaction Completion: Maintain the reaction mixture at 60 °C under constant stirring for 20

minutes.

Precipitation and Isolation: Cool the reaction mixture to 10 °C to induce precipitation of the

zinc methionine chelate.

Purification: Filter the precipitate using a Buchner funnel. Wash the collected filter cake with

deionized water until the filtrate tests negative for sulfate ions (using a barium chloride test)

and free methionine (using a ninhydrin test).

Drying: Dry the purified white crystalline powder in an oven to a constant weight. A typical

yield for this method is around 70-95%.[5][9]
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Caption: Workflow for the synthesis of Zn(Met)₂.

Alternative Synthesis Routes
Other methods have been developed to improve yield or avoid certain by-products. For

instance, a patented method utilizes glycerol and water, reacting methionine with zinc salts like

zinc oxide or zinc carbonate.[10] This approach is claimed to achieve high yields (99%) and
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avoid the generation of salt-containing wastewater.[10] Synthesis of the 1:1 complex can be

achieved by reacting equimolar amounts of zinc sulfate and methionine, often by heating the

mixture directly to form a paste.[3]

Analytical Characterization of Zinc Methionine
Rigorous analytical testing is essential to confirm the identity, purity, and structural integrity of

the synthesized complex.

Spectroscopic and Structural Analysis
Infrared (IR) Spectroscopy: IR analysis is a powerful tool for confirming chelation. The IR

spectrum of the zinc methionine complex will show significant shifts compared to free L-

methionine. Specifically, the asymmetric stretching vibration of the carboxylate group

(COO⁻) shifts, and changes in the N-H stretching region indicate the coordination of the

amino group to the zinc ion.[11]

X-Ray Diffraction (XRD): XRD provides information about the crystalline structure of the

compound. The resulting diffraction pattern serves as a fingerprint for the specific

polymorphic form of zinc methionine, which can be compared against crystallographic

databases for verification.[5][6]

Nuclear Magnetic Resonance (¹HNMR): In ¹HNMR spectroscopy, the chemical environment

of protons in the complex changes upon chelation. For example, the peak for the methyl

group in free methionine (around 2.1 ppm) shifts upfield (to ~1.9 ppm) in the zinc complex,

indicating an increase in electron density around the complex.[12]

Quantitative Analysis
Atomic Absorption Spectrophotometry (AAS): AAS is the gold standard for quantifying the

metal content. It can be used to determine the total zinc concentration in the synthesized

product. Furthermore, techniques like column chromatography can be used to separate the

chelated (bonded) zinc from any unreacted (free) zinc, followed by AAS analysis of each

fraction to determine the chelation efficiency.[9][13]
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Experimental Protocol: Quantifying Bonded Zinc using
AAS
Rationale: This protocol validates the success of the synthesis by quantifying the amount of

zinc that has been successfully incorporated into the methionine chelate. It separates the

stable chelate from any residual free zinc ions based on their different chemical affinities.

Step-by-Step Methodology:

Sample Preparation: Accurately weigh a known amount of the synthesized zinc methionine
powder and dissolve it in an appropriate acidic solution to ensure complete dissolution.

Separation (Optional but Recommended): To distinguish bonded from free metal, pass the

dissolved sample through a column packed with a suitable resin that retains free metal ions

but allows the chelated complex to elute. Collect the eluate.

Standard Preparation: Prepare a series of standard zinc solutions of known concentrations

from a certified zinc standard stock.

AAS Measurement: Aspirate the prepared sample solution (and the standard solutions) into

the flame or graphite furnace of an Atomic Absorption Spectrophotometer.

Analysis: Measure the absorbance of the sample at zinc's characteristic wavelength

(typically 213.9 nm).

Calculation: Construct a calibration curve from the absorbance readings of the standard

solutions. Use the equation of the line from this curve to calculate the concentration of zinc in

the sample solution. Convert this concentration back to determine the mass of bonded zinc

per gram of the synthesized product (e.g., mg/g).[9][13]

Conclusion
Zinc methionine represents a sophisticated approach to mineral nutrition, grounded in the

principles of coordination chemistry. The formation of a stable five-membered chelate ring

between zinc and methionine fundamentally alters the mineral's properties, most notably

enhancing its stability and potential for biological absorption. The choice of synthesis protocol—

whether targeting a 1:1 or 1:2 complex—is a critical decision that directly influences the final
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product's solubility, crystal structure, and ultimately, its performance in biological systems. A

thorough analytical characterization using a suite of techniques including spectroscopy,

diffraction, and quantitative analysis is imperative for validating the structure and purity of the

synthesized compound. This guide provides the foundational knowledge and practical protocols

for researchers to confidently synthesize, analyze, and innovate with this important

organometallic compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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